Cas no 866847-44-1 (6-methoxy-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline)

6-methoxy-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline structure
866847-44-1 structure
Product Name:6-methoxy-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
CAS No:866847-44-1
MF:C28H29N3O4S
MW:503.612565755844
CID:5842843
PubChem ID:5640502
Update Time:2023-11-21

6-methoxy-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylquinoline
    • 6-methoxy-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline
    • 6-methoxy-4-(4-(4-methoxyphenyl)piperazin-1-yl)-3-tosylquinoline
    • F1605-1269
    • 866847-44-1
    • AKOS001857893
    • 6-methoxy-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
    • Inchi: 1S/C28H29N3O4S/c1-20-4-11-24(12-5-20)36(32,33)27-19-29-26-13-10-23(35-3)18-25(26)28(27)31-16-14-30(15-17-31)21-6-8-22(34-2)9-7-21/h4-13,18-19H,14-17H2,1-3H3
    • InChI Key: UVHRVLVFSCWCSI-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=CC=2)C(N2CCN(C3=CC=C(OC)C=C3)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

  • Exact Mass: 503.18787759g/mol
  • Monoisotopic Mass: 503.18787759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 796
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 80.4Ų

6-methoxy-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1605-1269-2μmol
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